methyl 2-{4-[(prop-2-yn-1-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetate

• IUPAC Name: methyl 2-[4-(prop-2-ynylamino)pyrazolo[3,4-d]pyrimidin-1-yl]acetate
• InChI: InChI=1S/C11H11N5O2/c1-3-4-12-10-8-5-15-16(6-9(17)18-2)11(8)14-7-13-10/h1,5,7H,4,6H2,2H3,(H,12,13,14)
• InChI Key: LPOPRGKUVSTXFH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=NC=NC(=C2C=N1)NCC#C
• Molecular Formula: C11H11N5O2
• Molecular Weight: 245.24 g/mol

Description

“Methyl 2-{4-[(prop-2-yn-1-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl}acetate” is a complex organic compound. It contains a pyrazolo[3,4-d]pyrimidin-1-yl group, which is a type of heterocyclic moiety. This compound also contains a prop-2-yn-1-yl group, which is a type of alkyne, and an acetate group.

Synthesis Analysis

The synthesis of similar compounds often involves N-alkylation, where an alkyl group is introduced to a nitrogen atom. In the case of this compound, the prop-2-yn-1-yl group could be introduced to the pyrazolo[3,4-d]pyrimidin-1-yl group through such a reaction. The exact synthesis process would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyrazolo[3,4-d]pyrimidin-1-yl group, which is a type of heterocyclic moiety with a five-membered ring containing three carbon atoms and two nitrogen atoms. It also contains a prop-2-yn-1-yl group, which is a type of alkyne with a triple bond, and an acetate group, which is a type of carboxylate ester.

Chemical Reactions Analysis

This compound could potentially participate in various chemical reactions. For example, it could undergo further N-alkylation reactions to introduce additional alkyl groups. It could also participate in cross-coupling reactions, such as the Sonogashira reaction, which is a type of carbon-carbon bond-forming reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of the prop-2-yn-1-yl group could potentially make the compound more lipophilic, which could affect its solubility in different solvents. The presence of the acetate group could potentially make the compound more polar, which could also affect its solubility.

Future Directions

The future directions for research on this compound could include further studies to elucidate its mechanism of action and potential biological targets. It could also include the development of new synthetic routes to produce this compound more efficiently or with higher yield.